Cas no 1448131-18-7 (3-(benzenesulfonyl)-8-(pyridine-2-carbonyl)-8-azabicyclo3.2.1octane)

• Product Name: 3-(benzenesulfonyl)-8-(pyridine-2-carbonyl)-8-azabicyclo3.2.1octane
• CAS No: 1448131-18-7
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• CID: 6472695
• PubChem ID: 71808935
• Update Time: 2025-05-30

3-(benzenesulfonyl)-8-(pyridine-2-carbonyl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-8-(pyridine-2-carbonyl)-8-azabicyclo3.2.1octane
• [3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-pyridin-2-ylmethanone
• ((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)(pyridin-2-yl)methanone
• 1448131-18-7
• F6441-4805
• AKOS024563938
• 3-(BENZENESULFONYL)-8-(PYRIDINE-2-CARBONYL)-8-AZABICYCLO[3.2.1]OCTANE

• Inchi： 1S/C19H20N2O3S/c22-19(18-8-4-5-11-20-18)21-14-9-10-15(21)13-17(12-14)25(23,24)16-6-2-1-3-7-16/h1-8,11,14-15,17H,9-10,12-13H2
• InChI Key： WPVPAPVGHMWXGM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1CC2CCC(C1)N2C(C1C=CC=CN=1)=O)(=O)=O

Computed Properties

• Exact Mass: 356.11946368g/mol
• Monoisotopic Mass: 356.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 3-(benzenesulfonyl)-8-(pyridine-2-carbonyl)-8-azabicyclo3.2.1octane

3-(Benzenesulfonyl)-8-(Pyridine-2-Carbonyl)-8-Azabicyclo[3.2.1]Octane: A Comprehensive Overview

The compound 3-(benzenesulfonyl)-8-(pyridine-2-carbonyl)-8-azabicyclo[3.2.1]octane, identified by the CAS number 1448131-18-7, is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique bicyclic structure, which combines a benzenesulfonyl group and a pyridine-2-carbonyl moiety, creating a molecule with exceptional chemical and biological properties.

The synthesis of this compound involves a series of carefully designed multi-step reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving both yield and purity. The incorporation of the benzenesulfonyl group enhances the molecule's stability, while the pyridine-2-carbonyl moiety introduces aromaticity and potential for hydrogen bonding, making it an attractive candidate for drug design.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that the bicyclic structure of 3-(benzenesulfonyl)-8-(pyridine-2-carbonyl)-8-azabicyclo[3.2.1]octane can interact with various biological targets, such as enzymes and receptors, with high specificity. For instance, recent research has highlighted its ability to inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The rigid bicyclic structure provides mechanical stability, making it a candidate for advanced materials such as high-performance polymers or nanomaterials. Researchers have investigated its use in self-healing materials, where the molecule's ability to reorganize under stress could lead to innovative applications in engineering and technology.

The structural versatility of 3-(benzenesulfonyl)-8-(pyridine-2-carbonyl)-8-azabicyclo[3.2.1]octane also makes it an ideal platform for further chemical modifications. By altering the substituents on the benzenesulfonyl or pyridine rings, chemists can tailor the molecule's properties for specific applications. For example, introducing electron-withdrawing groups can enhance its electronic properties, while hydrophilic substituents can improve its solubility in aqueous environments.

Recent studies have also focused on the environmental impact of this compound. Researchers have developed green chemistry methods to synthesize it using renewable resources and minimizing waste generation. These efforts align with global sustainability goals and highlight the importance of responsible chemical innovation.

In conclusion, 3-(benzenesulfonyl)-8-(pyridine-2-carbonyl)-8-azabicyclo[3.2.1]octane, CAS number 1448131-18-7, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methods and application research, positions it as a key player in future scientific developments.